Cas no 1206989-66-3 (N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide)

N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide is a specialized organic compound featuring a cyclopropanesulfonamido moiety linked to a methoxyphenylacetamide scaffold. Its unique structure, combining sulfonamide and acetamide functionalities, makes it a valuable intermediate in pharmaceutical and agrochemical research. The cyclopropane ring enhances metabolic stability, while the methoxy group contributes to solubility and reactivity. This compound is particularly useful in the synthesis of bioactive molecules, offering potential applications in drug discovery and development. Its well-defined chemical properties and stability under various conditions make it a reliable choice for synthetic chemists seeking to explore novel derivatives with tailored biological activity.
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide structure
1206989-66-3 structure
Product Name:N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
CAS No:1206989-66-3
MF:C12H16N2O4S
MW:284.331441879272
CID:5472900
PubChem ID:45504954
Update Time:2025-10-25

N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • SR-01000925394
    • N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
    • SR-01000925394-1
    • 1206989-66-3
    • F5835-0445
    • N-(3-(cyclopropanesulfonamido)-4-methoxyphenyl)acetamide
    • Inchi: 1S/C12H16N2O4S/c1-8(15)13-9-3-6-12(18-2)11(7-9)14-19(16,17)10-4-5-10/h3,6-7,10,14H,4-5H2,1-2H3,(H,13,15)
    • InChI Key: HXYBSDVOSKKYAW-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(NC1C=C(C=CC=1OC)NC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 284.08307817g/mol
  • Monoisotopic Mass: 284.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.9Ų

N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5835-0445-2μmol
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
2μmol
$85.5 2023-09-09
Life Chemicals
F5835-0445-5μmol
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
5μmol
$94.5 2023-09-09
Life Chemicals
F5835-0445-10μmol
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
10μmol
$103.5 2023-09-09
Life Chemicals
F5835-0445-20μmol
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
20μmol
$118.5 2023-09-09
Life Chemicals
F5835-0445-1mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
1mg
$81.0 2023-09-09
Life Chemicals
F5835-0445-2mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
2mg
$88.5 2023-09-09
Life Chemicals
F5835-0445-3mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
3mg
$94.5 2023-09-09
Life Chemicals
F5835-0445-4mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
4mg
$99.0 2023-09-09
Life Chemicals
F5835-0445-5mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
5mg
$103.5 2023-09-09
Life Chemicals
F5835-0445-10mg
N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide
1206989-66-3
10mg
$118.5 2023-09-09

Additional information on N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide

Introduction to N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide (CAS No: 1206989-66-3)

N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide, with the CAS number 1206989-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropanesulfonamido moiety linked to a phenyl ring substituted with a methoxy group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The cyclopropanesulfonamido group is particularly noteworthy due to its ability to engage in hydrogen bonding and its influence on the overall solubility and bioavailability of the compound. This feature has been leveraged in the development of drug candidates where precise molecular interactions are critical for efficacy. Additionally, the methoxy substituent on the phenyl ring enhances lipophilicity, which can be advantageous for crossing biological membranes. These combined properties make N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing sulfonamido groups. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide aligns with this trend, as it incorporates elements that have demonstrated efficacy in preclinical studies. For instance, derivatives of sulfonamides have been investigated for their role in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide is its versatility as a chemical probe. Researchers have utilized this compound to study the interactions between small molecules and biological targets, providing insights into drug-receptor binding mechanisms. The unique combination of functional groups allows for fine-tuning of physicochemical properties, enabling the optimization of lead compounds for clinical applications. This flexibility has made it a valuable tool in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include the introduction of the sulfonamido group followed by functionalization at the phenyl ring. Advances in synthetic methodologies have facilitated the efficient preparation of this compound, allowing researchers to explore its derivatives without significant hurdles. This accessibility is crucial for rapid drug discovery pipelines, where time-to-market is a critical factor.

Recent studies have begun to unravel the pharmacological profile of N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide by examining its interactions with various biological targets. Initial findings suggest that this compound exhibits moderate affinity for certain enzymes and receptors, making it a potential candidate for further development into a therapeutic agent. The structural features responsible for these interactions are being meticulously analyzed to guide future modifications aimed at enhancing potency and selectivity.

The role of computational chemistry in studying N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular structures. These computational approaches complement experimental efforts by providing rapid and cost-effective screening tools. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation.

In conclusion, N-(3-cyclopropanesulfonamido-4-methoxyphenyl)acetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a cyclopropanesulfonamido group with a methoxymethylphenyl moiety offers a versatile platform for drug design. As research continues to uncover new therapeutic applications, this compound is poised to play an important role in developing next-generation treatments for various diseases.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd